Unique [core+two] structure and optical property of a dodeca-ligated undecagold cluster: critical contribution of the exo gold atoms to the electronic structure†
Chemical Communications Pub Date: 2012-03-01 DOI: 10.1039/C2CC30251A
Abstract
A novel dodeca-ligated undecagold cluster having a nonagold core plus two exo-attached gold atoms was synthesized. Unlike the conventional icosahedron-based “core-only” isomer, the [9+2] cluster showed an intense visible absorption band. Theoretical calculation showed the involvement of the exo gold atoms in the generation of the unique electronic structure.
![Graphical abstract: Unique [core+two] structure and optical property of a dodeca-ligated undecagold cluster: critical contribution of the exo gold atoms to the electronic structure](http://scimg.chem960.com/usr/1/C2CC30251A.jpg)
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Journal Name：Chemical Communications
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